Cas no 2098073-39-1 (3-(3-ethyl-1H-pyrazol-4-yl)propanenitrile)

• Product Name: 3-(3-ethyl-1H-pyrazol-4-yl)propanenitrile
• CAS No: 2098073-39-1
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 5728092
• PubChem ID: 121212044
• Update Time: 2025-10-11

3-(3-ethyl-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• F2198-2698
• AKOS026722213
• 3-(3-ethyl-1H-pyrazol-4-yl)propanenitrile
• F2198-3972
• 2098073-39-1
• AKOS026723108
• 3-(5-ethyl-1H-pyrazol-4-yl)propanenitrile
• 1H-Pyrazole-4-propanenitrile, 3-ethyl-

• Inchi： 1S/C8H11N3/c1-2-8-7(4-3-5-9)6-10-11-8/h6H,2-4H2,1H3,(H,10,11)
• InChI Key： DLOCWDZRRIHBSH-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C=N1)CCC#N

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 364.1±27.0 °C(Predicted)
• pka: 14.75±0.50(Predicted)

Additional information on 3-(3-ethyl-1H-pyrazol-4-yl)propanenitrile

3-(3-Ethyl-1H-Pyrazol-4-yl)Propanenitrile: A Comprehensive Overview

3-(3-Ethyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 2098073-39-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as EPPC (Ethyl Pyrazole Propionitrile Compound), has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in drug discovery, polymer synthesis, and as a precursor for functional materials.

The molecular structure of EPPC consists of a pyrazole ring substituted with an ethyl group at the 3-position and a nitrile group at the 4-position, connected via a propyl chain. This configuration imparts the compound with both aromatic stability and reactivity, making it suitable for various chemical transformations. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its ability to engage in hydrogen bonding and π-interactions, which are critical in many biochemical and material applications.

Recent research has focused on the synthesis of EPPC through efficient routes, including one-pot reactions and catalytic methods. For instance, studies have demonstrated the use of transition metal catalysts to facilitate the coupling of pyrazole derivatives with nitrile groups, achieving high yields and selectivity. These advancements have not only improved the production efficiency of EPPC but also opened avenues for its use in more complex molecular architectures.

In terms of applications, EPPC has shown promise in the development of pharmaceutical agents. Its ability to act as a scaffold for bioactive molecules has been explored in anti-cancer drug design. For example, researchers have reported that derivatives of EPPC exhibit selective cytotoxicity against cancer cells, suggesting potential for further exploration in oncology research.

Beyond medicine, EPPC has also been investigated for its role in polymer science. Its nitrile functionality can be utilized to form cross-linked polymer networks, which exhibit enhanced mechanical properties and thermal stability. Recent studies have highlighted the use of EPPC in synthesizing thermoresponsive polymers, which have applications in smart materials and drug delivery systems.

The environmental impact of EPPC has also been a topic of interest. Researchers have examined its biodegradability under various conditions and found that it exhibits moderate degradation rates under aerobic conditions. This information is crucial for assessing its sustainability and potential long-term effects on ecosystems.

In conclusion, 3-(3-Ethyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 2098073-39-1) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for future innovations in these fields.